Cas no 1011350-11-0 (5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester)

5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester structure
1011350-11-0 structure
Product Name:5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
CAS No:1011350-11-0
MF:C10H9N3O5
MW:251.195562124252
CID:2144370
Update Time:2023-08-04

5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-(3-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
    • JTIRHOYFDMPXPY-UHFFFAOYSA-N
    • 5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
    • Inchi: 1S/C10H9N3O5/c1-17-10(14)8-3-2-7(18-8)6-12-5-4-9(11-12)13(15)16/h2-5H,6H2,1H3
    • InChI Key: JTIRHOYFDMPXPY-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=CC=C1CN1C=CC([N+](=O)[O-])=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Topological Polar Surface Area: 103
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